Cas no 1805219-91-3 (Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate)

• Product Name: Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate
• CAS No: 1805219-91-3
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4948011
• Update Time: 2025-08-03

Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)10-5-9(6-13)4-8(2)11(10)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： BAGPFHWCXRMTSE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OCC)C(C#N)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1